Cas no 1803764-28-4 (4-Cyano-3-methyl-5-nitrobenzoic acid)

• Product Name: 4-Cyano-3-methyl-5-nitrobenzoic acid
• CAS No: 1803764-28-4
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 4789549
• Update Time: 2025-11-02

4-Cyano-3-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-methyl-5-nitrobenzoic acid

• Inchi： 1S/C9H6N2O4/c1-5-2-6(9(12)13)3-8(11(14)15)7(5)4-10/h2-3H,1H3,(H,12,13)
• InChI Key： NHQLFDFCPOBCPH-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C#N)=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 1.4
• Topological Polar Surface Area: 107

Additional information on 4-Cyano-3-methyl-5-nitrobenzoic acid

Comprehensive Guide to 4-Cyano-3-methyl-5-nitrobenzoic acid (CAS No. 1803764-28-4): Properties, Applications, and Market Insights

4-Cyano-3-methyl-5-nitrobenzoic acid (CAS No. 1803764-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzoic acid derivative features a unique combination of functional groups, including a cyano group, methyl group, and nitro group, which contribute to its versatile chemical reactivity. Researchers are particularly interested in its potential as a building block for drug discovery and specialty chemical synthesis.

The molecular structure of 4-Cyano-3-methyl-5-nitrobenzoic acid makes it valuable for creating heterocyclic compounds, which are crucial in developing new medications. Recent studies highlight its application in synthesizing potential kinase inhibitors, a hot topic in cancer research. The compound's electron-withdrawing groups enhance its utility in nucleophilic aromatic substitution reactions, making it a preferred intermediate in medicinal chemistry.

From a commercial perspective, the demand for 4-Cyano-3-methyl-5-nitrobenzoic acid has been steadily increasing, particularly in regions with strong pharmaceutical R&D sectors. The compound's high purity grade (typically ≥98%) ensures its suitability for sensitive applications. Current market trends show growing interest in custom synthesis services for this compound, as researchers seek tailored solutions for their projects.

Environmental and safety considerations for handling 4-Cyano-3-methyl-5-nitrobenzoic acid follow standard laboratory protocols for nitroaromatic compounds. Proper storage conditions (typically 2-8°C in airtight containers) and handling procedures are essential to maintain its stability. The compound's physicochemical properties, including its melting point and solubility characteristics, are well-documented in technical literature.

Analytical methods for 4-Cyano-3-methyl-5-nitrobenzoic acid typically involve HPLC analysis and spectroscopic techniques (NMR, IR, and mass spectrometry). These methods ensure quality control and verify the compound's identity in research applications. The development of green chemistry approaches for its synthesis represents an emerging area of interest, aligning with current sustainability trends in chemical manufacturing.

In the context of intellectual property, several patents mention 4-Cyano-3-methyl-5-nitrobenzoic acid as an intermediate in novel synthetic routes. The compound's structural features make it valuable for creating bioactive molecules with potential therapeutic applications. Recent publications have explored its use in developing antimicrobial agents and enzyme inhibitors, addressing current challenges in drug-resistant infections.

The global supply chain for 4-Cyano-3-methyl-5-nitrobenzoic acid involves specialized chemical manufacturers with expertise in nitroaromatic chemistry. Pricing trends reflect the compound's niche status, with costs varying based on purity levels and order quantities. Researchers frequently inquire about bulk purchasing options and custom synthesis scales, indicating its growing importance in chemical research.

Future prospects for 4-Cyano-3-methyl-5-nitrobenzoic acid appear promising, particularly in the field of targeted drug delivery systems. Its molecular structure offers opportunities for structural modifications that could enhance bioavailability or target specificity. The compound's role in developing next-generation pharmaceuticals continues to be an active area of investigation among medicinal chemists worldwide.

For laboratories working with 4-Cyano-3-methyl-5-nitrobenzoic acid, proper analytical characterization and storage conditions are critical for maintaining research reproducibility. The compound's stability under various conditions has been the subject of several pharmaceutical stability studies, contributing to its growing acceptance as a valuable research chemical.

In conclusion, 4-Cyano-3-methyl-5-nitrobenzoic acid (CAS No. 1803764-28-4) represents an important chemical intermediate with diverse applications in modern chemistry and drug development. Its unique combination of functional groups and reactivity patterns make it a valuable tool for researchers exploring new therapeutic compounds and specialty chemicals. As scientific understanding of its properties and applications continues to grow, this compound is likely to play an increasingly significant role in advancing chemical and pharmaceutical research.